Cas no 2228896-86-2 (tert-butyl N-{2-amino-1-3-chloro-5-(trifluoromethyl)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-3-chloro-5-(trifluoromethyl)phenylethyl}carbamate
• CAS No: 2228896-86-2
• MF: C₁₄H₁₈ClF₃N₂O₂
• MW: 338.753133296967
• CID: 6396413
• PubChem ID: 165649821
• Update Time: 2025-06-25

tert-butyl N-{2-amino-1-3-chloro-5-(trifluoromethyl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-3-chloro-5-(trifluoromethyl)phenylethyl}carbamate
• tert-butyl N-{2-amino-1-[3-chloro-5-(trifluoromethyl)phenyl]ethyl}carbamate
• 2228896-86-2
• EN300-1894677

• Inchi： 1S/C14H18ClF3N2O2/c1-13(2,3)22-12(21)20-11(7-19)8-4-9(14(16,17)18)6-10(15)5-8/h4-6,11H,7,19H2,1-3H3,(H,20,21)
• InChI Key： NFJCZHWNQSBDSE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.1008900g/mol
• Monoisotopic Mass: 338.1008900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-amino-1-3-chloro-5-(trifluoromethyl)phenylethyl}carbamate

Professional Introduction to Compound with CAS No. 2228896-86-2 and Product Name: tert-butyl N-{2-amino-1-3-chloro-5-(trifluoromethyl)phenylethyl}carbamate

The compound with the CAS number 2228896-86-2 and the product name tert-butyl N-{2-amino-1-3-chloro-5-(trifluoromethyl)phenylethyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including an amino group, a carbamate moiety, and a trifluoromethyl substituent, makes it a versatile scaffold for designing novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of tert-butyl N-{2-amino-1-3-chloro-5-(trifluoromethyl)phenylethyl}carbamate due to its unique structural features. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This property has been leveraged in the design of various small-molecule inhibitors targeting critical biological pathways. The carbamate functional group adds another layer of complexity, providing a site for further chemical modification and derivatization, which is essential for optimizing pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The combination of an amino group and a chloro substituent in the aromatic ring creates a highly reactive site that can be targeted for covalent binding to biological targets. This characteristic is particularly valuable in the design of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The tert-butyl group serves as a protecting group, ensuring stability during synthetic processes while allowing for selective deprotection when needed.

In recent years, there has been a surge in interest regarding compounds with similar structural motifs due to their demonstrated efficacy in preclinical studies. For instance, derivatives of N-{2-amino-1-3-chloro-5-(trifluoromethyl)phenylethyl}carbamates have shown promising results in inhibiting specific enzymes involved in disease pathways. These findings have spurred further investigation into the pharmacological potential of related compounds, including tert-butyl N-{2-amino-1-3-chloro-5-(trifluoromethyl)phenylethyl}carbamate.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), plays a crucial role in characterizing the compound's structure and confirming its identity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between tert-butyl N-{2-amino-1-3-chloro-5-(trifluoromethyl)phenylethyl}carbamate and biological targets. These studies have provided insights into binding affinities, enzyme kinetics, and potential side effects, which are critical factors in drug design. By leveraging computational tools, researchers can predict the compound's behavior before conducting expensive experimental trials, thereby accelerating the drug development process.

The pharmaceutical industry has shown particular interest in this compound due to its potential therapeutic applications. Preclinical studies have demonstrated that derivatives of this class exhibit anti-inflammatory, antiviral, and anticancer properties. The amino group can be further functionalized to enhance solubility and bioavailability, making it an attractive candidate for oral administration. Additionally, the chloro substituent provides a handle for selective modifications that can improve target specificity and reduce off-target effects.

Future research directions may focus on exploring novel synthetic routes to improve scalability and cost-effectiveness while maintaining high purity standards. Furthermore, investigating the compound's interactions with various biological targets will provide a more comprehensive understanding of its pharmacological profile. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to translate these findings into clinical applications.

In conclusion,tert-butyl N-{2-amino-1-3-chloro-5-(trifluoromethyl)phenylethyl}carbamate represents a promising candidate for further development as a therapeutic agent. Its unique structural features offer multiple opportunities for chemical modification and optimization. As research continues to uncover new applications for this compound,CAS No. 2228896-86-2 will undoubtedly play a significant role in advancing pharmaceutical science.